Cas no 124935-83-7 (tert-butyl 3-iodopropanoate)

• Product Name: tert-butyl 3-iodopropanoate
• CAS No: 124935-83-7
• MF: C₇H₁₃IO₂
• MW: 256.081394910812
• MDL: MFCD29991563
• CID: 4581176
• PubChem ID: 10400154
• Update Time: 2025-10-28

tert-butyl 3-iodopropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-iodo-, 1,1-dimethylethyl ester
• tert-butyl 3-iodopropanoate

• MDL： MFCD29991563
• Inchi： 1S/C7H13IO2/c1-7(2,3)10-6(9)4-5-8/h4-5H2,1-3H3
• InChI Key： GILNHUAOFIUFOU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCI

Additional information on tert-butyl 3-iodopropanoate

tert-butyl 3-iodopropanoate (CAS No. 124935-83-7)

tert-butyl 3-iodopropanoate is a versatile organic compound with the CAS number 124935-83-7. It is widely recognized in the field of organic chemistry for its unique properties and applications. This compound is a derivative of propanoic acid, where the hydroxyl group is replaced by a tert-butyl ester, and the iodine atom is attached at the third position of the propanoate chain. Its molecular formula is C₆H₁₁IO₃, and it has a molecular weight of 246.16 g/mol.

The structure of tert-butyl 3-iodopropanoate consists of a propanoate backbone with an iodine atom at the γ-position (third carbon) and a bulky tert-butyl group as the ester moiety. This structure contributes to its stability and reactivity in various chemical reactions. The tert-butyl group acts as an electron-donating group, stabilizing the molecule and enhancing its reactivity in nucleophilic substitution reactions.

tert-butyl 3-iodopropanoate is commonly used as an intermediate in organic synthesis, particularly in the preparation of various iodinated compounds. Its applications span across pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its iodine atom can be readily replaced by other functional groups through nucleophilic substitution reactions.

In terms of synthesis, tert-butyl 3-iodopropanoate can be prepared via several methods, including the esterification of 3-iodopropanoic acid with tert-butanol in the presence of an acid catalyst. Another approach involves the alkylation of tert-butyl propanoate with iodomethane or other alkyl halides. These methods have been optimized to achieve high yields and purity, making it a reliable starting material for further chemical transformations.

The reactivity of tert-butyl 3-iodopropanoate is influenced by its structure. The iodine atom at the γ-position makes it susceptible to nucleophilic substitution reactions, particularly under basic conditions. This property has been exploited in the synthesis of various β-amino acids, which are essential building blocks in peptide chemistry and drug discovery.

Recent research has focused on the use of tert-butyl 3-iodopropanoate in click chemistry and other modular synthetic strategies. Its ability to undergo efficient coupling reactions has made it a valuable tool in the construction of complex molecules with high precision. For instance, it has been employed in the synthesis of bioactive peptides and macrocyclic compounds, demonstrating its versatility in modern organic synthesis.

In addition to its synthetic applications, tert-butyl 3-iodopropanoate has shown potential in materials science. Its iodine atom can be utilized as a leaving group in polymerization reactions, leading to the formation of novel polymeric materials with unique properties. This opens up new avenues for its application in advanced materials development.

The stability and reactivity of tert-butyl 3-iodopropanoate make it an attractive candidate for various industrial applications. Its compatibility with different reaction conditions allows for its use in large-scale syntheses, ensuring cost-effectiveness and scalability.

In conclusion, tert-butyl 3-iodopropanoate, with its CAS number 124935-83-7, is a valuable compound in organic chemistry due to its unique structure and versatile reactivity. Its applications range from pharmaceuticals to materials science, and ongoing research continues to uncover new opportunities for its use in cutting-edge chemical technologies.